Cas no 2228522-15-2 (2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine)

• Product Name: 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine
• CAS No: 2228522-15-2
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 6415529
• PubChem ID: 165763802
• Update Time: 2025-06-08

2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine
• EN300-1768734
• 2228522-15-2

• Inchi： 1S/C12H17NOS/c1-2-4-12-9(3-1)10(8-15-12)11-7-13-5-6-14-11/h8,11,13H,1-7H2
• InChI Key： JPYWFBGCHRLGMS-UHFFFAOYSA-N
• SMILES： S1C=C(C2CNCCO2)C2=C1CCCC2

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine

Introduction to 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine (CAS No. 2228522-15-2)

2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine (CAS No. 2228522-15-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholines and features a unique 4,5,6,7-tetrahydro-1-benzothiophenyl moiety, which imparts distinct chemical and biological properties. The structure of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine has been extensively studied for its potential therapeutic applications and its role in various biological processes.

The chemical structure of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine is characterized by a morpholine ring attached to a tetrahydrobenzothiophene scaffold. This combination provides a balance between lipophilicity and hydrophilicity, which is crucial for optimizing the compound's pharmacokinetic properties. The morpholine ring is known for its ability to form hydrogen bonds and interact with biological targets, while the tetrahydrobenzothiophene moiety contributes to the compound's overall stability and bioavailability.

Recent studies have highlighted the potential of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific receptors and enzymes involved in neuroprotection and neuroregeneration. For instance, it has been reported to exhibit potent activity against beta-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine has also shown promise in the field of oncology. Preclinical studies have demonstrated its ability to inhibit cancer cell proliferation and induce apoptosis in various tumor models. The compound's mechanism of action involves targeting multiple signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These findings suggest that 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine could be a valuable lead compound for developing novel anticancer agents.

The pharmacological profile of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine has been further explored through extensive in vitro and in vivo studies. In vitro assays have confirmed its high potency and selectivity against specific targets. For example, it has been shown to effectively inhibit BACE1 with an IC50 value in the low nanomolar range. In vivo studies using animal models have also demonstrated its favorable pharmacokinetic properties and low toxicity profile. These results indicate that 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine has a high therapeutic index and is suitable for further clinical development.

The synthesis of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine has been optimized using modern synthetic methods to ensure high yield and purity. The synthetic route typically involves the coupling of a tetrahydrobenzothiophene derivative with a morpholine moiety using appropriate coupling reagents such as HATU or EDC·HCl. The final product is purified by column chromatography or other separation techniques to obtain a high-purity compound suitable for pharmaceutical applications.

In conclusion, 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)morpholine (CAS No. 2228522-15-2) represents a promising candidate for further development in the fields of neurology and oncology. Its unique chemical structure and favorable pharmacological properties make it an attractive target for drug discovery and development. Ongoing research continues to explore its full potential as a therapeutic agent and to optimize its formulation for clinical use.